Cas no 1510026-26-2 (3-(azetidin-3-yloxy)phenol)

• Product Name: 3-(azetidin-3-yloxy)phenol
• CAS No: 1510026-26-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6011565
• PubChem ID: 83480537
• Update Time: 2025-06-10

3-(azetidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yloxy)phenol
• Phenol, 3-(3-azetidinyloxy)-
• 1510026-26-2
• EN300-1801031

• Inchi： 1S/C9H11NO2/c11-7-2-1-3-8(4-7)12-9-5-10-6-9/h1-4,9-11H,5-6H2
• InChI Key： NBGJFWXAOZTJCC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(OC2CNC2)=C1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 323.3±32.0 °C(Predicted)
• pka: 9.35±0.10(Predicted)

Additional information on 3-(azetidin-3-yloxy)phenol

Introduction to 3-(azetidin-3-yloxy)phenol (CAS No. 1510026-26-2)

3-(azetidin-3-yloxy)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1510026-26-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a phenolic group linked to an azetidine ring, has garnered attention due to its structural uniqueness and potential biological activities. The azetidine moiety introduces a cyclic amine structure, which is often exploited in drug design for its ability to interact with biological targets in a specific manner. The phenol component, on the other hand, is well-known for its hydroxyl functionality, which can participate in hydrogen bonding and other interactions crucial for drug-receptor binding.

The synthesis and characterization of 3-(azetidin-3-yloxy)phenol have been subjects of extensive study in academic and industrial laboratories. The compound’s synthesis typically involves nucleophilic substitution reactions where an azetidine derivative reacts with a phenolic precursor. The precise control of reaction conditions is essential to achieve high yields and purity, as side reactions can lead to undesired byproducts. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are employed to confirm the molecular structure and purity of the compound.

In recent years, 3-(azetidin-3-yloxy)phenol has been explored for its pharmacological potential. The combination of the azetidine and phenol moieties suggests that this compound may exhibit multiple modes of action, making it a promising candidate for developing novel therapeutic agents. Preliminary studies have indicated that derivatives of this compound may possess antimicrobial properties, which are particularly relevant in the context of rising antibiotic resistance. Additionally, the structural features of 3-(azetidin-3-yloxy)phenol suggest that it could interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development.

One of the most intriguing aspects of 3-(azetidin-3-yloxy)phenol is its potential as a scaffold for drug discovery. The azetidine ring provides a rigid framework that can be modified to optimize binding affinity and selectivity towards specific biological targets. Researchers have been particularly interested in modifying the substituents on the azetidine ring and the phenol group to fine-tune the pharmacological properties of the compound. For instance, introducing halogen atoms or other functional groups can enhance metabolic stability and bioavailability, while altering the size and electronic properties of these groups can improve target interaction.

The pharmaceutical industry has shown significant interest in 3-(azetidin-3-yloxy)phenol due to its versatility and potential therapeutic applications. Several companies have initiated programs to synthesize and evaluate derivatives of this compound for various indications. These programs often involve high-throughput screening (HTS) campaigns to identify compounds with promising activity profiles. The results of these screenings have provided valuable insights into the pharmacological potential of 3-(azetidin-3-yloxy)phenol derivatives, paving the way for further optimization and development.

Another area of interest is the use of 3-(azetidin-3-yloxy)phenol in combination therapies. The ability of this compound to interact with multiple targets suggests that it could be used in combination with other drugs to achieve synergistic effects. This approach is particularly relevant in treating complex diseases such as cancer, where targeting multiple pathways is often necessary for effective treatment. Preclinical studies have demonstrated that combinations involving 3-(azetidin-3-yloxy)phenol derivatives can enhance therapeutic outcomes compared to single-agent treatments.

The environmental impact of 3-(azetidin-3-yloxy)phenol is also an important consideration in its development and application. Efforts have been made to develop synthetic routes that minimize waste generation and reduce environmental footprint. Green chemistry principles have been applied to optimize synthetic methodologies, ensuring that the production process is sustainable and environmentally friendly. Additionally, studies on the biodegradability and toxicity profile of 3-(azetidin-3-yloxy)phenol have been conducted to assess its environmental safety.

Future directions in the research of 3-(azetidin-3-yloxy)phenol include exploring its potential in personalized medicine. By understanding how individual genetic variations affect responses to this compound, researchers can develop tailored therapeutic strategies that maximize efficacy while minimizing side effects. Advances in computational chemistry and machine learning are also expected to play a crucial role in accelerating the discovery and optimization of new derivatives.

In conclusion, 3-(azetidin-3-yloxy)phenol (CAS No. 1510026-26-2) represents a fascinating compound with significant pharmaceutical potential. Its unique structural features make it a valuable scaffold for drug discovery, with applications ranging from antimicrobial agents to anti-inflammatory drugs. Ongoing research continues to uncover new aspects of its pharmacological properties, paving the way for innovative therapeutic strategies.